Cas no 17797-12-5 (2-(4-Bromophenyl)propan-2-amine)

• Product Name: 2-(4-Bromophenyl)propan-2-amine
• CAS No: 17797-12-5
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11505546
• CID: 50884
• PubChem ID: 23009116
• Update Time: 2025-05-24

2-(4-Bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1-methylethylamine
• 1-(1-Amino-1-methylethyl)-4-bromobenzene
• 2-(4-bromophenyl)propan-2-amine
• 4-bromocumylamine
• p-<2-Amino-propyl-(2)>-brombenzol
• p-Brom-cumylamin
• 4-Bromo-alpha,alpha-dimethylbenzylamine
• 2-(4-bromophenyl)propan-2-amine(WXC06369)
• 2-(4-BroMophenyl)propan-2-aMine hydrochloride
• 1-(4-bromo-phenyl)-1-methyl-ethylamine
• AMOT0675
• IQKKTIWXHJDLFL-UHFFFAOYSA-N
• 2-(4-Bromophenyl)-2-propanamine
• 5952AD
• AB29702
• 1-(4-Bromophenyl)-1-methyl-ethylamine
• [1-(4-Bromophenyl)-1-methylethyl]
• AM9211
• A3950
• Benzenemethanamine, 4-bromo-alpha,alpha-dimethyl-
• SY038775
• MFCD06797600
• SCHEMBL756324
• BB 0256991
• FT-0682378
• DTXSID10629746
• 17797-12-5
• BS-13505
• AKOS004119571
• 2-(4-bromophenyl)propan-2-aminehydrochloride
• AB01000450-01
• EN300-57968
• 1-(4-Bromophenyl)-1-methylethylamine HCl
• G72457
• 2-(4-Bromophenyl)propan-2-amine

• MDL： MFCD11505546
• Inchi： 1S/C9H12BrN/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6H,11H2,1-2H3
• InChI Key： IQKKTIWXHJDLFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)N

Computed Properties

• Exact Mass: 213.01500
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Density: 1.342
• Boiling Point: 268 ºC
• Flash Point: 116 ºC
• PSA: 26.02000
• LogP: 3.34320

2-(4-Bromophenyl)propan-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(4-Bromophenyl)propan-2-amine

2-(4-Bromophenyl)propan-2-amine: A Comprehensive Overview

2-(4-Bromophenyl)propan-2-amine, also known by its CAS registry number 17797-12-5, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound, with its unique structure and properties, plays a pivotal role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. In this article, we delve into the latest research findings, applications, and significance of 2-(4-Bromophenyl)propan-2-amine in modern science and technology.

The molecular structure of 2-(4-Bromophenyl)propan-2-amine consists of a bromine-substituted phenyl group attached to a propaneamine backbone. This arrangement imparts the compound with distinctive electronic and steric properties, making it highly versatile in chemical reactions. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting various diseases.

One of the most notable applications of 17797-12-5 is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for creating complex molecules with therapeutic potential. For instance, recent advancements have demonstrated its role in the synthesis of kinase inhibitors, which are crucial for treating conditions such as cancer and inflammatory diseases. The ability of 2-(4-Bromophenyl)propan-2-amine to undergo various nucleophilic substitutions and coupling reactions has made it an indispensable tool in drug discovery pipelines.

In addition to its role in pharmaceuticals, 17797-12-5 has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have explored its integration into polymer systems to enhance electrical conductivity and stability, paving the way for innovative applications in flexible electronics and optoelectronic devices.

The synthesis of 2-(4-Bromophenyl)propan-2-amine has also been optimized through cutting-edge methodologies. Traditional approaches involved multi-step processes with low yields, but recent advancements have introduced more efficient routes using catalytic systems and microwave-assisted synthesis. These improvements not only enhance productivity but also reduce environmental impact, aligning with current sustainability goals.

From a toxicological perspective, understanding the safety profile of 17797-12-5 is critical for its widespread use. Recent research has focused on evaluating its acute and chronic toxicity profiles under various exposure conditions. These studies have provided valuable insights into safe handling practices and regulatory compliance, ensuring that its use remains within acceptable risk boundaries.

In conclusion, 2-(4-Bromophenyl)propan-2-amine (CAS No. 17797-12) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across pharmaceuticals, materials science, and synthetic chemistry underscore its importance as a versatile building block. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across multiple industries.